Enkephalin, pen(2,5)-4-chloro-phe(4)-
Enkephalin, pen(2,5)-4-chloro-phe(4)-
Brand Name:
Vulcanchem
CAS No.:
122507-47-5
VCID:
VC20876873
InChI:
InChI=1S/C30H38ClN5O7S2/c1-29(2)23(35-25(39)20(32)13-16-7-11-19(37)12-8-16)27(41)33-15-22(38)34-21(14-17-5-9-18(31)10-6-17)26(40)36-24(28(42)43)30(3,4)45-44-29/h5-12,20-21,23-24,37H,13-15,32H2,1-4H3,(H,33,41)(H,34,38)(H,35,39)(H,36,40)(H,42,43)/t20-,21-,23-,24-/m0/s1
SMILES:
CC1(C(C(=O)NCC(=O)NC(C(=O)NC(C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)C(CC3=CC=C(C=C3)O)N)C
Molecular Formula:
C30H38ClN5O7S2
Molecular Weight:
680.2 g/mol
Enkephalin, pen(2,5)-4-chloro-phe(4)-
CAS No.: 122507-47-5
Cat. No.: VC20876873
Molecular Formula: C30H38ClN5O7S2
Molecular Weight: 680.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122507-47-5 |
|---|---|
| Molecular Formula | C30H38ClN5O7S2 |
| Molecular Weight | 680.2 g/mol |
| IUPAC Name | (4S,7S,13S)-13-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-7-[(4-chlorophenyl)methyl]-3,3,14,14-tetramethyl-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carboxylic acid |
| Standard InChI | InChI=1S/C30H38ClN5O7S2/c1-29(2)23(35-25(39)20(32)13-16-7-11-19(37)12-8-16)27(41)33-15-22(38)34-21(14-17-5-9-18(31)10-6-17)26(40)36-24(28(42)43)30(3,4)45-44-29/h5-12,20-21,23-24,37H,13-15,32H2,1-4H3,(H,33,41)(H,34,38)(H,35,39)(H,36,40)(H,42,43)/t20-,21-,23-,24-/m0/s1 |
| Standard InChI Key | VTVUYFFDQHWCTJ-WMIMKTLMSA-N |
| Isomeric SMILES | CC1([C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)[C@H](CC3=CC=C(C=C3)O)N)C |
| SMILES | CC1(C(C(=O)NCC(=O)NC(C(=O)NC(C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)C(CC3=CC=C(C=C3)O)N)C |
| Canonical SMILES | CC1(C(C(=O)NCC(=O)NC(C(=O)NC(C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)C(CC3=CC=C(C=C3)O)N)C |
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